Cas no 832139-49-8 ([1,2,4]Triazolo[1,5-c]quinazoline, 2-(4-nitrophenyl)-)

• Product Name: [1,2,4]Triazolo[1,5-c]quinazoline, 2-(4-nitrophenyl)-
• CAS No: 832139-49-8
• MF: C₁₅H₉N₅O₂
• MW: 291.264261960983
• CID: 675885
• PubChem ID: 4860429
• Update Time: 2025-04-19

[1,2,4]Triazolo[1,5-c]quinazoline, 2-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-c]quinazoline, 2-(4-nitrophenyl)-
• 2-(4-nitrophenyl)-[1,2,4]triazolo[1,5-c]quinazoline
• 832139-49-8
• Z94598665
• AKOS002535434
• 2-(4-nitrophenyl)[1,2,4]triazolo[1,5-c]quinazoline
• WAY-656520
• DTXSID50406634

• Inchi： 1S/C15H9N5O2/c21-20(22)11-7-5-10(6-8-11)14-17-15-12-3-1-2-4-13(12)16-9-19(15)18-14/h1-9H
• InChI Key： QILHGVFUHQTXMJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1=NN2C=NC3C=CC=CC=3C2=N1)=O

Computed Properties

• Exact Mass: 291.07562455g/mol
• Monoisotopic Mass: 291.07562455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 88.9Ų